3-(4-Methoxybenzoyl)-2-(2-thienyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,1(10bH)-dicarbonitrile
3-(4-Methoxybenzoyl)-2-(2-thienyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,1(10bH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
303740-71-8
VCID:
VC0433388
InChI:
InChI=1S/C26H19N3O2S/c1-31-19-10-8-18(9-11-19)24(30)23-22(21-7-4-14-32-21)26(15-27,16-28)25-20-6-3-2-5-17(20)12-13-29(23)25/h2-14,22-23,25H,1H3/t22-,23+,25-/m0/s1
SMILES:
COC1=CC=C(C=C1)C(=O)C2C(C(C3N2C=CC4=CC=CC=C34)(C#N)C#N)C5=CC=CS5
Molecular Formula:
C26H19N3O2S
Molecular Weight:
437.5g/mol
3-(4-Methoxybenzoyl)-2-(2-thienyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,1(10bH)-dicarbonitrile
CAS No.: 303740-71-8
Main Products
VCID: VC0433388
Molecular Formula: C26H19N3O2S
Molecular Weight: 437.5g/mol
CAS No. | 303740-71-8 |
---|---|
Product Name | 3-(4-Methoxybenzoyl)-2-(2-thienyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,1(10bH)-dicarbonitrile |
Molecular Formula | C26H19N3O2S |
Molecular Weight | 437.5g/mol |
IUPAC Name | (2R,3R,10bS)-3-(4-methoxybenzoyl)-2-thiophen-2-yl-3,10b-dihydro-2H-pyrrolo[2,1-a]isoquinoline-1,1-dicarbonitrile |
Standard InChI | InChI=1S/C26H19N3O2S/c1-31-19-10-8-18(9-11-19)24(30)23-22(21-7-4-14-32-21)26(15-27,16-28)25-20-6-3-2-5-17(20)12-13-29(23)25/h2-14,22-23,25H,1H3/t22-,23+,25-/m0/s1 |
Standard InChIKey | YMCXLLPIHSKVQS-ARNLJNQMSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)C(=O)[C@H]2[C@@H](C([C@H]3N2C=CC4=CC=CC=C34)(C#N)C#N)C5=CC=CS5 |
SMILES | COC1=CC=C(C=C1)C(=O)C2C(C(C3N2C=CC4=CC=CC=C34)(C#N)C#N)C5=CC=CS5 |
Canonical SMILES | COC1=CC=C(C=C1)C(=O)C2C(C(C3N2C=CC4=CC=CC=C34)(C#N)C#N)C5=CC=CS5 |
PubChem Compound | 6566383 |
Last Modified | Nov 11 2021 |
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